2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)propanamide

• IUPAC Name: 2-[1-(4-propan-2-ylphenyl)tetrazol-5-yl]sulfanyl-N-(4-sulfamoylphenyl)propanamide
• InChI: InChI=1S/C19H22N6O3S2/c1-12(2)14-4-8-16(9-5-14)25-19(22-23-24-25)29-13(3)18(26)21-15-6-10-17(11-7-15)30(20,27)28/h4-13H,1-3H3,(H,21,26)(H2,20,27,28)
• InChI Key: RXFXTJXIARCRRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C(=NN=N2)SC(C)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C19H22N6O3S2
• Molecular Weight: 446.6 g/mol
• CAS No.: 887347-79-7

Description

2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)propanamide is a useful research compound. Its molecular formula is C19H22N6O3S2 and its molecular weight is 446.54. The purity is usually 95%.
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Biological Activity

The compound 2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)propanamide is a complex organic molecule that has garnered interest in medicinal chemistry due to its potential biological activity. This compound features a tetrazole ring, a thioether linkage, and a sulfonamide group, which are known to contribute to various pharmacological effects. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Synthesis

The compound can be represented by the following chemical structure:

$$\text{Chemical Structure }C_{16}H_{19}N_{5}O_{2}S_2$$

Synthetic Routes

The synthesis of this compound typically involves several key steps:

• Formation of the Tetrazole Ring : This can be accomplished by reacting an appropriate nitrile with sodium azide in the presence of a catalyst such as zinc chloride.
• Thioether Formation : The tetrazole derivative is then reacted with a thiol compound to create the thioether linkage.
• Acetamide Formation : Finally, acylation of the thioether with an appropriate sulfonamide derivative yields the target compound.

Biological Activity

The biological activity of 2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)propanamide has been investigated in various studies, highlighting its potential as an anticancer and anti-inflammatory agent.

Anticancer Activity

Recent research indicates that compounds containing a tetrazole moiety exhibit significant anticancer properties. For instance, related compounds have shown stronger cytotoxic activity than standard chemotherapy agents like cisplatin against breast cancer cell lines (MCF-7 and MDA-MB-231). The mechanism involves induction of apoptosis through activation of caspases (caspase 3/7 and caspase 9) and modulation of key signaling pathways such as NF-κB and p53 .

Compound	IC50 (µM)	Mechanism
Cisplatin	0.5	DNA crosslinking
3b	0.25	Apoptosis via caspase activation

Anti-inflammatory Properties

The sulfonamide group in this compound is known for its anti-inflammatory effects. Sulfonamides can inhibit carbonic anhydrase, leading to decreased production of pro-inflammatory mediators. This suggests that 2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)propanamide may also be effective in treating inflammatory conditions .

The biological activity of this compound is largely attributed to its ability to interact with specific molecular targets:

• Tetrazole Ring : Mimics certain biological molecules, allowing binding to enzymes or receptors.
• Thioether Linkage : Enhances lipophilicity, facilitating cellular uptake and interaction with target sites.
• Sulfonamide Group : Inhibits enzymes involved in inflammatory pathways.

Case Studies

Several case studies have explored the efficacy of similar compounds in clinical settings:

• Breast Cancer Treatment : A study demonstrated that derivatives similar to our compound induced apoptosis in breast cancer cell lines more effectively than traditional agents .
• In Vivo Studies : Animal models treated with sulfonamide-containing compounds showed reduced tumor growth and improved survival rates compared to controls.

Q & A

Q. How can researchers validate target engagement in complex biological systems?

• Methodological Answer :
• Chemical proteomics : Use photoaffinity labeling with a biotin-tagged analog for pull-down assays and LC-MS/MS identification .
• Cellular thermal shift assay (CETSA) : Monitor protein stabilization after compound treatment to confirm target binding .
• In vivo pharmacokinetics : Administer radiolabeled compound (³H or ¹⁴C) to track tissue distribution and metabolite formation .